2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide

• IUPAC Name: 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide
• InChI: InChI=1S/C15H13FN2O3/c1-21-11-6-4-5-10(9-11)14(19)17-18-15(20)12-7-2-3-8-13(12)16/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: XDRCORQIIJIUOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NNC(=O)C2=CC=CC=C2F
• Molecular Formula: C15H13FN2O3
• Molecular Weight: 288.27 g/mol

Description

2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide, also known as FMBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FMBA is a hydrazide derivative that has been synthesized through a multistep process, and its unique chemical structure has led to its investigation as a potential drug candidate, as well as an analytical tool in biological research.

Mechanism of Action

2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide inhibits the activity of cholinesterases and acetylcholinesterases by binding to the active site of these enzymes, preventing them from breaking down acetylcholine. This leads to an increase in acetylcholine levels in the brain, which can improve cognitive function. In cancer cells, 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide has been shown to induce apoptosis, or programmed cell death, by inhibiting the activity of certain enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
In addition to its potential use as a drug candidate, 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide has been investigated as an analytical tool in biological research. 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide can be used to label proteins and peptides for mass spectrometry analysis, as well as to study protein-protein interactions. 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide has also been shown to have antioxidant properties, which may have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide in lab experiments include its ability to selectively inhibit the activity of certain enzymes, as well as its potential use as an analytical tool in biological research. However, 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide has limitations in terms of its solubility in water, which can make it difficult to use in certain experiments. Additionally, the potential toxicity of 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide must be taken into consideration when using it in lab experiments.

Future Directions

Future research on 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide could focus on its potential use as a drug candidate for the treatment of cognitive disorders and cancer. Further investigation into the mechanism of action of 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide could also lead to the development of more potent inhibitors of cholinesterases and acetylcholinesterases. Additionally, the antioxidant properties of 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide could be further explored for their potential use in the treatment of oxidative stress-related diseases. Finally, the development of more efficient synthesis methods for 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide could make it more accessible for use in lab experiments and drug development.

Synthesis Methods

The synthesis of 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide involves several steps, including the reaction of 2-fluorobenzoyl chloride with 3-methoxyaniline to form 2-fluoro-N-(3-methoxybenzoyl)aniline. This compound is then treated with hydrazine hydrate to form 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide. The purity of 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide can be improved through recrystallization and chromatography techniques.

Scientific Research Applications

2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide has been investigated for its potential use as a drug candidate due to its ability to inhibit the activity of certain enzymes, such as cholinesterases and acetylcholinesterases. These enzymes are involved in the breakdown of neurotransmitters in the brain, and their inhibition can lead to increased levels of these neurotransmitters, potentially improving cognitive function. 2-fluoro-N'-(3-methoxybenzoyl)benzohydrazide has also been investigated for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro.